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Compound of Interest

Compound Name: AD57

Cat. No.: B11937293

Disclaimer: The identifier "AD57" is not a standard, unique chemical name and can refer to
different products. This guide assumes "AD57" refers to DOW CORNING(R) 57 ADDITIVE, a
silicone-based liquid, based on commercially available safety data. For the safety of all
laboratory personnel, it is imperative to confirm the identity of any chemical waste by
referencing its specific Safety Data Sheet (SDS) before proceeding with disposal. The
procedures outlined below are based on the SDS for DOW CORNING(R) 57 ADDITIVE and
general laboratory safety protocols.

Essential Safety and Handling Information

This section provides immediate safety and logistical information for handling DOW
CORNING(R) 57 ADDITIVE in a laboratory setting.

Potential Health Effects:

Eye Contact: Direct contact may result in moderate irritation.[1]

Skin Contact: A single, brief exposure is unlikely to cause significant irritation.[1] However,
repeated or prolonged contact may lead to skin irritation.[1]

Inhalation: No significant effects are expected from a single, short-term exposure.[1]

Oral Ingestion: The substance has a low ingestion hazard during normal use.[1]

Recommended Personal Protective Equipment (PPE):

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b11937293?utm_src=pdf-interest
https://www.benchchem.com/product/b11937293?utm_src=pdf-body
https://www.benchchem.com/product/b11937293?utm_src=pdf-body
https://www.stobec.com/DATA/PRODUIT/1753~v~msds_8042.pdf
https://www.stobec.com/DATA/PRODUIT/1753~v~msds_8042.pdf
https://www.stobec.com/DATA/PRODUIT/1753~v~msds_8042.pdf
https://www.stobec.com/DATA/PRODUIT/1753~v~msds_8042.pdf
https://www.stobec.com/DATA/PRODUIT/1753~v~msds_8042.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11937293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Eye Protection: At a minimum, safety glasses should be worn.[1]

» Skin Protection: For routine handling, washing hands at mealtimes and at the end of a shift is
considered sufficient.[1] No special gloves are specified.[1]

o Respiratory Protection: Under normal conditions of use at room temperature, respiratory
protection is not required.[1] Use at elevated temperatures or in applications that generate
aerosols may necessitate additional precautions.[1]

Step-by-Step Disposal Protocol for AD57 Waste

The disposal of chemical waste is strictly regulated. Under no circumstances should chemical
waste be disposed of via sanitary sewer or in the regular trash.[2][3]

Step 1: Waste Identification and Segregation
o Confirm Identity: Positively identify the waste as DOW CORNING(R) 57 ADDITIVE.

o Characterize as Hazardous: Treat the waste as hazardous. Its flash point of 83.3 °C (181.9
°F) may require it to be managed as a flammable or combustible liquid depending on local
regulations.[1]

e Segregate: Keep this waste stream separate from other, incompatible chemical wastes. As a
general precaution, store it away from strong oxidizing agents, acids, and bases.[4][5]

Step 2: Proper Containerization

o Select a Compatible Container: Use a chemically compatible, leak-proof container with a
tightly sealing screw cap.[4][6] The original product container, if in good condition, is an ideal
choice.[4] Plastic containers are often preferred for hazardous waste collection.[3]

o Leave Headspace: Do not overfill the container. A general rule is to fill to no more than 90%
capacity, leaving at least one inch of headspace to accommodate vapor expansion.[4]

o Keep Closed: The waste container must remain securely capped at all times, except when
waste is being added.[2][4]

Step 3: Accurate Labeling
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o Use a Hazardous Waste Tag: As soon as waste is added, affix a completed hazardous waste
label or tag from your institution's Environmental Health and Safety (EHS) department.[2][3]

o Complete All Fields: The label must be filled out completely and legibly, including:

o

The words "Hazardous Waste."[3]

The full, unabbreviated chemical name: "Waste DOW CORNING(R) 57 ADDITIVE."[3]

[¢]

o

The date accumulation started.[3]

The name and contact information of the responsible Principal Investigator.[3]

[e]

o An indication of the associated hazards (e.g., Irritant, Combustible).[3]
Step 4: Safe Storage

o Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA,
which must be at or near the point of waste generation.[7][8]

o Secondary Containment: Place the waste container within a larger, chemically resistant tub
or bin to contain any potential spills or leaks.[2]

e Location: Do not store hazardous waste in fume hoods, under sinks, or in areas exposed to
heat or direct sunlight.[5][9]

Step 5: Arranging for Disposal

» Request Pickup: Once the container is full or the accumulation time limit set by your
institution (typically 6-12 months) is approaching, schedule a waste collection with your EHS
department.[3][5][8]

o Follow Institutional Procedures: Complete any necessary online or paper forms to document
the waste and request its removal.[3]

Disposal of Empty AD57 Containers

Empty chemical containers must also be managed properly.
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» Triple-Rinse: An empty container must be triple-rinsed with a suitable solvent capable of
removing the chemical residue.[2][10]

» Manage Rinsate: The solvent rinsate from this process is considered hazardous waste and
must be collected in a properly labeled hazardous waste container.[2]

» Final Disposal: After rinsing and air-drying, deface or remove the original label.[10] The
clean, empty container may then typically be disposed of in the regular trash or recycling, as
per your institution's guidelines.[2][10]

Quantitative Data Summary

The following table summarizes key quantitative properties of DOW CORNING(R) 57
ADDITIVE from its Safety Data Sheet.

Property Value
] 83.3 °C/ 181.9 °F (Pensky-Martens Closed
Flash Point
Cup)[1]
Boiling Point > 65 °C[1]

AD57 (DOW CORNING(R) 57 ADDITIVE) Disposal
Workflow Diagram
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Step 1 & 2: Collection

Waste Generated
(Dow Corning 57 Additive)

Y

Select compatible, leak-proof container.
Do not overfill.

'

Affix 'Hazardous Waste' label with
full chemical name and details.

Step 3 & L: Storage

Store sealed container in designated
Satellite Accumulation Area (SAA).

'

Segregate from incompatible materials
and use secondary containment.

Step 5: Disposal

Container is full or
storage time limit is reached.

l

Contact Environmental Health & Safety (EHS)
to schedule a waste pickup.

'

EHS collects waste for final,
compliant disposal.

Click to download full resolution via product page

Caption: A logical workflow for the compliant disposal of AD57 laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. stobec.com [stobec.com]

2. campussafety.lehigh.edu [campussafety.lehigh.edu]

3. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

e 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

o 5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

e 6. Article - Laboratory Safety Manual - ... [policies.unc.edu]
e 7. Chemical Waste — EHS [ehs.mit.edu]

e 8. ehrs.upenn.edu [ehrs.upenn.edu]

e 9. valenciacollege.edu [valenciacollege.edu]

e 10. Hazardous Waste Disposal Procedures | The University of Chicago Environmental
Health and Safety [safety.uchicago.edu]

¢ To cite this document: BenchChem. [Proper Disposal Procedures for AD57]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b11937293#ad57-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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